Cas no 3383-96-8 (Temephos)

• Product Name: Temephos
• CAS No: 3383-96-8
• MF: C₁₆H₂₀O₆P₂S₃
• MW: 466.468922615051
• MDL: MFCD00128034
• CID: 44089
• PubChem ID: 24869226
• Update Time: 2026-05-14

Temephos Chemical and Physical Properties

Names and Identifiers

• Temephos
• O,O,O',O'-Tetramethyl O,O'-(thiodi-4,1-phenylene) phosphorothioate
• Phosphorothioic acid O,O'-(thiodi-4,1-phenylene) O,O,O',O'-tetramethyl ester
• [4-(4-dimethoxyphosphinothioyloxyphenyl)sulfanylphenoxy]-dimethoxy-sulfanylidene-λ⁵-phosphane
• Abate
• Temefos
• Temephos Solution
• [4-(4-dimethoxyphosphinothioyloxyphenyl)sulfanylphenoxy]-dimetho
• Biothion
• Bithion
• Difenphos
• Difos
• O,O,O',O'-tetramethyl O,O'-thiodi-p-phenylene diphosphorothioate
• O,O,O',O'-tetramethyl O,O'-thiodi-p-phenylene phosphorothioate
• O,O,O’,O’-tetramethyl O,O’-thiodi-p-phenylene bis(phosphorothioate)
• O,O,O’,O’-tetramethyl O,O’-thiodi-p-phenylene diphosphorothioate
• O,O’-(thiodi-4,1-phenylene) bis(O,O-dimethyl phosphorothioate)
• Tetrafenphos

• MDL： MFCD00128034
• Inchi： InChI=1S/C16H20O6P2S3/c1-17-23(25,18-2)21-13-5-9-15(10-6-13)27-16-11-7-14(8-12-16)22-24(26,19-3)20-4/h5-12H,1-4H3
• InChI Key： WWJZWCUNLNYYAU-UHFFFAOYSA-N
• SMILES： COP(OC(C=C1)=CC=C1SC2=CC=C(OP(OC)(OC)=S)C=C2)(OC)=S

Computed Properties

• Exact Mass: 465.99000
• Monoisotopic Mass: 465.989723
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 10
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 145

Experimental Properties

• Color/Form: Pure white crystal, industrial product is dark brown viscous liquid
• Density: 1.3200
• Melting Point: 30-31 ºC
• Boiling Point: 518.5°C at 760 mmHg
• Flash Point: 267.4 °C
• Refractive Index: 1.612
• Water Partition Coefficient: 0.003 g/100 mL
• PSA: 164.48000
• LogP: 6.93120
• Merck: 13,9214
• Solubility: Insoluble in water \ hexane, soluble in carbon tetrachloride \ dichloroethane \ toluene \ acetone \ diethyl ether

Temephos Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302,H311,H400
• Warning Statement： P273,P280,P312
• Hazardous Material transportation number：UN 3077
• WGK Germany：3
• Hazard Category Code： 21/22
• Safety Instruction： S22-S37-S61-S60
• RTECS：TF6890000
• Hazardous Material Identification：
• Toxicity：LD50 in male, female rats (mg/kg): 8600, 13000 orally (Gaines)
• PackingGroup：Ⅲ
• Storage Condition：Pure form -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Packing Group：I; II; III
• Hazard Level：6.1
• Safety Term：6.1
• Packing Group：I; II; III
• Risk Phrases：R21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic thiophosphoric acids and derivatives Thiophosphoric acid esters Aryl thiophosphates